Cas no 2171832-49-6 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid
• CAS No: 2171832-49-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6607329
• PubChem ID: 165534551
• Update Time: 2025-05-21

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid
• EN300-1580573
• 2171832-49-6
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-propylacetamido}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-15-29(16-12-25(31)32)24(30)17-27(13-7-14-27)28-26(33)34-18-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,23H,2,7,12-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： KMVDGZARMUDPTE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CCC(=O)O)CCC)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid: A Comprehensive Overview

The compound with CAS No. 2171832-49-6, named 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid, is a complex organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and an N-propylacetamide moiety. These structural elements contribute to its unique chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of such molecules, leveraging the Fmoc group as a protective unit for amino groups during peptide synthesis. The cyclobutane ring introduces rigidity and strain into the molecule, which can enhance its binding affinity to specific biological targets. Additionally, the N-propylacetamide group enhances solubility and bioavailability, making this compound an attractive candidate for pharmaceutical applications.

Research into this compound has focused on its potential as a building block for peptide-based drugs. The Fmoc group plays a pivotal role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. This functionality allows for the sequential assembly of complex peptide sequences with high precision. Furthermore, the presence of the cyclobutane ring has been shown to improve the stability and selectivity of peptide-drug conjugates, making them more effective in targeting specific pathological conditions.

In terms of applications, this compound has shown promise in the development of antimicrobial agents, anticancer drugs, and enzyme inhibitors. Its ability to modulate protein-protein interactions makes it particularly valuable in therapeutic contexts where such modulation is critical. Recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, offering new avenues for cancer treatment.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the Fmoc group requires careful control over reaction conditions to ensure high yields and purity. Similarly, the formation of the cyclobutane ring often involves ring-closing metathesis or other strain-inducing reactions, which demand precise stoichiometry and catalytic efficiency.

From an environmental standpoint, efforts are being made to optimize the synthesis pathway to minimize waste and reduce ecological impact. Green chemistry principles are increasingly being applied to such syntheses, with a focus on using renewable feedstocks and developing catalytic cycles that operate under mild conditions.

In conclusion, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylacetamido}propanoic acid represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.